Cas no 944789-38-2 (3,5-dimethyl-1-[(3-methyl-1H-pyrazol-5-yl)carbonyl]-1H-pyrazole)

• Product Name: 3,5-dimethyl-1-[(3-methyl-1H-pyrazol-5-yl)carbonyl]-1H-pyrazole
• CAS No: 944789-38-2
• MF: C₁₀H₁₂N₄O
• MW: 204.228481292725
• CID: 6441908
• Update Time: 2025-07-21

3,5-dimethyl-1-[(3-methyl-1H-pyrazol-5-yl)carbonyl]-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 3,5-dimethyl-1-[(3-methyl-1H-pyrazol-5-yl)carbonyl]-1H-pyrazole
• Methanone, (3,5-dimethyl-1H-pyrazol-1-yl)(3-methyl-1H-pyrazol-5-yl)-

• Inchi： 1S/C10H12N4O/c1-6-5-9(12-11-6)10(15)14-8(3)4-7(2)13-14/h4-5H,1-3H3,(H,11,12)
• InChI Key： WWTFEUHLMJUTAN-UHFFFAOYSA-N
• SMILES： C(N1C(C)=CC(C)=N1)(C1NN=C(C)C=1)=O

Experimental Properties

• Density: 1.30±0.1 g/cm3(Predicted)
• Boiling Point: 453.6±47.0 °C(Predicted)
• pka: 10.17±0.10(Predicted)

Additional information on 3,5-dimethyl-1-[(3-methyl-1H-pyrazol-5-yl)carbonyl]-1H-pyrazole

Professional Introduction to Compound with CAS No. 944789-38-2 and Product Name: 3,5-dimethyl-1-[(3-methyl-1H-pyrazol-5-yl)carbonyl]-1H-pyrazole

3,5-dimethyl-1-[(3-methyl-1H-pyrazol-5-yl)carbonyl]-1H-pyrazole (CAS No. 944789-38-2) is a sophisticated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the pyrazole class, which is well-documented for its diverse biological activities and potential therapeutic applications. The structural framework of this molecule incorporates multiple functional groups, including carbonyl and methyl substituents, which contribute to its unique chemical properties and reactivity. The presence of a 3-methyl-1H-pyrazol-5-yl moiety in the molecular structure suggests a high degree of complexity and specificity, making it a promising candidate for further investigation in drug discovery and development.

The compound’s significance is further underscored by its potential role in the synthesis of biologically active molecules. Pyrazole derivatives have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties. The specific arrangement of functional groups in 3,5-dimethyl-1-[(3-methyl-1H-pyrazol-5-yl)carbonyl]-1H-pyrazole may facilitate interactions with biological targets, thereby modulating cellular processes. This has led to its exploration as a key intermediate in the development of novel therapeutic agents.

Recent advancements in computational chemistry and molecular modeling have enhanced our understanding of how this compound might interact with biological systems. These studies suggest that the carbonyl group and the methyl substituents play crucial roles in determining the compound’s binding affinity and specificity. By leveraging these insights, researchers can optimize the structure for improved efficacy and reduced side effects.

In the realm of drug discovery, the synthesis of 3,5-dimethyl-1-[(3-methyl-1H-pyrazol-5-yl)carbonyl]-1H-pyrazole has been refined through multi-step organic reactions, showcasing the expertise of modern synthetic chemists. The use of advanced catalytic systems and green chemistry principles has not only improved yield but also minimized environmental impact. This aligns with the broader industry trend toward sustainable pharmaceutical manufacturing.

The compound’s potential applications extend beyond traditional small-molecule drugs. It has been explored as a precursor in the synthesis of more complex molecules, including peptidomimetics and nucleoside analogs. These derivatives are particularly valuable in targeting enzyme inhibition and receptor binding, which are critical mechanisms in many diseases.

Current research highlights include the investigation of 3,5-dimethyl-1-[(3-methyl-1H-pyrazol-5-yl)carbonyl]-1H-pyrazole as an intermediate in antiviral therapies. Pyrazole derivatives have shown promise in disrupting viral replication cycles by inhibiting key enzymes or interfering with host-virus interactions. The structural features of this compound make it a versatile scaffold for designing molecules that can selectively target viral proteins without affecting host cells.

The pharmacokinetic properties of this compound are also under scrutiny. Studies indicate that modifications to the methyl substituents can influence solubility, permeability, and metabolic stability, all of which are critical factors in drug development. By fine-tuning these parameters, researchers aim to enhance bioavailability and prolong therapeutic effects.

Collaborative efforts between academic institutions and pharmaceutical companies have accelerated the exploration of 3,5-dimethyl-1-[(3-methyl-1H-pyrazol-5-yl)carbonyl]-1H-pyrazole. These partnerships leverage cutting-edge technologies such as high-throughput screening (HTS) and structure-based drug design (SBDD) to identify lead compounds rapidly. The integration of artificial intelligence (AI) into these processes has further streamlined the discovery pipeline.

The safety profile of this compound is another area of active investigation. Preclinical studies have been conducted to assess its toxicity and potential side effects. Preliminary results suggest that it exhibits low toxicity at therapeutic doses, making it a favorable candidate for further development. However, comprehensive toxicological evaluations are essential before proceeding to human trials.

The regulatory landscape for novel pharmaceuticals continues to evolve, emphasizing stringent safety and efficacy standards. As such, rigorous testing protocols must be followed to ensure compliance with international guidelines. The development pathway for 3,5-dimethyl-1-[(3-methyl-1H-pyrazol-5-yli]carbonyl)-1H-pyrazole is designed to meet these requirements while maintaining innovation.

Future directions for research on this compound include exploring its role in precision medicine applications. By correlating molecular structures with patient-specific genetic profiles, personalized drug regimens can be developed. This approach holds promise for improving treatment outcomes across diverse patient populations.

The interdisciplinary nature of modern drug discovery underscores the importance of collaboration between chemists, biologists, pharmacologists, and clinicians. 3,5-dimethyl - - - - - - - - - - [methyl-(pyrazol - 5 yli] carbonyl)-pyrazole represents a testament to this collaborative spirit